
1-Acetyl-2-imidazolidinone CAS number 5391-
39-9 verification

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Acetyl-2-imidazolidinone

Cat. No.: B193065 Get Quote

1-Acetyl-2-imidazolidinone: A Technical
Overview
CAS Number: 5391-39-9

This technical guide provides an in-depth overview of 1-Acetyl-2-imidazolidinone, a versatile

chemical compound with significant applications in pharmaceutical development and organic

synthesis. The information is tailored for researchers, scientists, and professionals in drug

development, presenting key data, experimental protocols, and process visualizations.

Physicochemical Properties
1-Acetyl-2-imidazolidinone, also known as N-acetylimidazolidin-2-one, is a white to off-white

crystalline powder.[1][2] Its fundamental properties are summarized in the table below,

providing a quick reference for laboratory and research applications.
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Property Value References

CAS Number 5391-39-9 [1][2][3]

Molecular Formula C5H8N2O2 [1][3][4]

Molecular Weight 128.13 g/mol [1][3][4]

Appearance
White to almost white

crystalline powder
[1][2][3]

Melting Point 182 - 186 °C [1][3]

Purity ≥ 98% (GC) [1][3]

Solubility
Soluble in methanol and other

polar solvents.
[2]

Synthesis Protocols
Several methods for the synthesis of 1-Acetyl-2-imidazolidinone have been documented. The

most common approaches involve the acetylation of 2-imidazolidinone. Below are detailed

experimental protocols for two such methods.

Synthesis via Acetic Anhydride
This protocol describes the synthesis of 1-Acetyl-2-imidazolidinone using 2-imidazolidinone

and acetic anhydride.[2][4][5]

Materials:

2-Imidazolidinone (5.18 g, 60.2 mmol)

Acetic anhydride (50 mL)

Cold ethanol

100 mL round-bottom flask

Oil bath
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Stirring apparatus

Filtration equipment

Procedure:

Add 5.18 g (60.2 mmol) of 2-imidazolidinone and 50 mL of acetic anhydride to a 100 mL

round-bottom flask.[4][5]

Place the flask in an oil bath and heat the mixture to 150 °C with stirring for 1 hour.[4][5]

After 1 hour, cool the reaction mixture to room temperature, which will cause a solid to

precipitate.[4][5]

Collect the precipitated solid by filtration.[4][5]

Wash the solid with a small amount of cold ethanol.[4][5]

The final product is a colorless solid, with an expected yield of approximately 4.94 g (64.1%).

[4]

Synthesis via Acetyl Chloride
This alternative method utilizes acetyl chloride for the acetylation of 2-imidazolidinone.[6]

Materials:

2-Imidazolidinone (25.8 parts by weight)

Acetyl chloride (23.6 parts by weight)

Dry tetrahydrofuran (THF) (350 parts by volume for the suspension, 100 parts by volume for

the acetyl chloride solution)

Nitromethane (for recrystallization)

Reaction vessel equipped for cooling and stirring

Procedure:
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Prepare a suspension of 25.8 parts by weight of 2-imidazolidinone in 350 parts by volume of

dry tetrahydrofuran in a reaction vessel cooled to 0°C.[6]

Over a period of 60 minutes, add a solution of 23.6 parts by weight of acetyl chloride in 100

parts by volume of tetrahydrofuran dropwise to the suspension.[6]

Stir the mixture for 3 hours at room temperature.[6]

Blow dry air through the solution for a period of time.[6]

Remove the solvent under vacuum.[6]

Recrystallize the residue from boiling nitromethane to obtain the final product.[6]

Applications in Research and Development
1-Acetyl-2-imidazolidinone serves as a crucial building block and intermediate in various

chemical syntheses, particularly within the pharmaceutical industry.[1][2]

Pharmaceutical Intermediate: It is a key component in the synthesis of various active

pharmaceutical ingredients (APIs).[1][2] Notably, it is used in the preparation of the

antihypertensive compound moxonidine.[5] It has also been identified as a genotoxic

impurity in tizanidine hydrochloride formulations.[7]

Organic Synthesis: Its structure, featuring a five-membered ring, provides a stable yet

reactive scaffold for developing more complex organic molecules and potential drug

candidates.[1]

Agrochemicals: The compound is utilized in the formulation of agrochemicals, where it can

improve the stability and solubility of pesticides and herbicides.[1]

Polymer Science: It can be incorporated into polymer matrices to enhance mechanical

properties and thermal stability.[1]

Safety and Handling
Appropriate safety precautions should be taken when handling 1-Acetyl-2-imidazolidinone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://prepchem.com/c-n-acetyl-imidazolid-2-one-spc11/
https://prepchem.com/c-n-acetyl-imidazolid-2-one-spc11/
https://prepchem.com/c-n-acetyl-imidazolid-2-one-spc11/
https://prepchem.com/c-n-acetyl-imidazolid-2-one-spc11/
https://prepchem.com/c-n-acetyl-imidazolid-2-one-spc11/
https://prepchem.com/c-n-acetyl-imidazolid-2-one-spc11/
https://www.benchchem.com/product/b193065?utm_src=pdf-body
https://www.chemimpex.com/products/42981
https://www.guidechem.com/encyclopedia/1-acetyl-2-imidazolidinone-dic13439.html
https://www.chemimpex.com/products/42981
https://www.guidechem.com/encyclopedia/1-acetyl-2-imidazolidinone-dic13439.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1370702.htm
https://www.researchgate.net/figure/Precision-data-of-1-Acetyl-2-imidazolidinone_tbl1_387574198
https://www.chemimpex.com/products/42981
https://www.chemimpex.com/products/42981
https://www.chemimpex.com/products/42981
https://www.benchchem.com/product/b193065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazards: It can cause skin and serious eye irritation.[3][8] It may also be harmful if

swallowed and may cause respiratory irritation.[8]

Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and face

protection.[3][9]

Handling: Avoid contact with skin, eyes, and clothing.[9] Use in a well-ventilated area and

avoid dust formation.[10] Wash hands thoroughly after handling.[3]

Storage: Store in a cool, dry, and well-ventilated place away from sunlight.[9] Keep the

container tightly closed.[9][10] It is incompatible with strong oxidizing agents.[9]

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 1-Acetyl-2-
imidazolidinone from 2-imidazolidinone and an acetylating agent.
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General Synthesis Workflow

2-Imidazolidinone
(Starting Material)

Reaction
(Heating & Stirring)

Acetylating Agent
(e.g., Acetic Anhydride or Acetyl Chloride)

Precipitation
(Cooling)

Filtration & Washing

1-Acetyl-2-imidazolidinone
(Final Product)

Click to download full resolution via product page

Caption: General Synthesis Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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